Cas no 67389-66-6 (Benzoic acid, 3-(hexadecyloxy)-)

Benzoic acid, 3-(hexadecyloxy)- structure
67389-66-6 structure
Product Name:Benzoic acid, 3-(hexadecyloxy)-
CAS No:67389-66-6
MF:C23H38O3
MW:362.54602766037
CID:1716732
PubChem ID:4101766
Update Time:2025-04-21

Benzoic acid, 3-(hexadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(hexadecyloxy)-
    • AKOS024430392
    • SCHEMBL25788038
    • 3-(Hexadecyloxy)benzoic acid
    • 67389-66-6
    • Inchi: 1S/C23H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-26-22-18-16-17-21(20-22)23(24)25/h16-18,20H,2-15,19H2,1H3,(H,24,25)
    • InChI Key: SOPXDWKIHUVGSG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C(=O)O)C=1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 362.28224
  • Monoisotopic Mass: 362.28209507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 17
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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